Cas no 1511732-68-5 (1H-Thieno[2,3-c]pyrazole, 5-bromo-)

• Product Name: 1H-Thieno[2,3-c]pyrazole, 5-bromo-
• CAS No: 1511732-68-5
• MF: C₅H₃BrN₂S
• MW: 203.059718370438
• CID: 5101302
• PubChem ID: 82017952
• Update Time: 2025-10-28

1H-Thieno[2,3-c]pyrazole, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole, 5-bromo-
• 5-bromo-1H-thieno[2,3-c]pyrazole
• 1511732-68-5
• SCHEMBL24163133
• F81591
• CS-0371054
• 5-bromo-2H-thieno[2,3-c]pyrazole
• Z1873871685
• EN300-7009532
• DB-427351

• Inchi： 1S/C5H3BrN2S/c6-4-1-3-2-7-8-5(3)9-4/h1-2H,(H,7,8)
• InChI Key： OPDHLXVHKVAKBD-UHFFFAOYSA-N
• SMILES： N1=CC2C=C(Br)SC=2N1

Computed Properties

• Exact Mass: 201.92003g/mol
• Monoisotopic Mass: 201.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1H-Thieno[2,3-c]pyrazole, 5-bromo-

Comprehensive Overview of 1H-Thieno[2,3-c]pyrazole, 5-bromo- (CAS No. 1511732-68-5)

1H-Thieno[2,3-c]pyrazole, 5-bromo- (CAS No. 1511732-68-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated thienopyrazole derivative is widely studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on its synthetic pathways and biological activities, making it a hot topic in modern organic chemistry.

The compound's molecular framework combines a thiophene ring fused with a pyrazole moiety, which enhances its electronic and steric properties. This structural feature is critical for its interactions with biological targets, such as enzymes and receptors. The presence of a bromo substituent at the 5-position further modifies its reactivity, enabling selective functionalization for downstream applications. Recent studies highlight its role in medicinal chemistry, where it serves as a key intermediate for designing novel therapeutics.

In the context of green chemistry and sustainable synthesis, 1H-Thieno[2,3-c]pyrazole, 5-bromo- has been explored using eco-friendly catalytic methods. Researchers are investigating microwave-assisted synthesis and flow chemistry techniques to improve yield and reduce waste. These advancements align with the growing demand for environmentally benign processes in industrial applications, addressing concerns about resource efficiency and carbon footprint.

Another area of interest is the compound's potential in material science. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and optoelectronic devices. With the rise of flexible electronics and wearable technology, thienopyrazole-based materials are being evaluated for their charge transport properties and stability under ambient conditions. This interdisciplinary approach bridges chemistry and engineering, opening new avenues for innovation.

From a commercial perspective, the demand for high-purity 1H-Thieno[2,3-c]pyrazole, 5-bromo- is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers emphasize rigorous quality control and analytical validation to meet regulatory standards, ensuring reproducibility in research. The compound's CAS registry number (1511732-68-5) is frequently queried in chemical databases, reflecting its relevance in academic and industrial settings.

Looking ahead, the exploration of 1H-Thieno[2,3-c]pyrazole, 5-bromo- is expected to expand into computational chemistry and AI-driven drug design. Machine learning models are being trained to predict its structure-activity relationships, accelerating the discovery of derivatives with enhanced efficacy. This synergy between experimental and theoretical approaches underscores the compound's versatility and long-term value in scientific research.